2-{[(5-benzoyl-1H-benzimidazol-2-yl)methyl]thio}-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[(6-benzoyl-1H-benzimidazol-2-yl)methylsulfanyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H16N4O2S/c1-12-9-18(25)24-20(21-12)27-11-17-22-15-8-7-14(10-16(15)23-17)19(26)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,22,23)(H,21,24,25)
• InChI Key: ILQKYAQUTKTCIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCC2=NC3=C(N2)C=C(C=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

2-{[(5-benzoyl-1H-benzimidazol-2-yl)methyl]thio}-6-methyl-4(3H)-pyrimidinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure, which makes it an ideal candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 2-{[(5-benzoyl-1H-benzimidazol-2-yl)methyl]thio}-6-methyl-4(3H)-pyrimidinone involves its ability to bind to specific proteins and enzymes. This binding interaction can lead to the activation or inhibition of various cellular pathways, which can have significant implications for disease treatment and prevention.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific protein or enzyme that it binds to. In some cases, this compound can lead to the activation of cellular pathways that promote cell growth and proliferation. In other cases, it can inhibit cellular pathways that are involved in disease progression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(5-benzoyl-1H-benzimidazol-2-yl)methyl]thio}-6-methyl-4(3H)-pyrimidinone in lab experiments is its high specificity for certain proteins and enzymes. This makes it an ideal tool for studying the interactions between these molecules and other compounds. However, the synthesis of this compound can be challenging, and it may not be suitable for use in all types of experiments.

Future Directions

There are several potential future directions for research involving 2-{[(5-benzoyl-1H-benzimidazol-2-yl)methyl]thio}-6-methyl-4(3H)-pyrimidinone. One area of interest is the development of new drugs and therapies that target specific proteins and enzymes. Another area of interest is the use of this compound as a tool for studying the interactions between proteins and other molecules. Additionally, researchers may explore the use of this compound in the development of new diagnostic tools for various diseases.

Synthesis Methods

The synthesis of 2-{[(5-benzoyl-1H-benzimidazol-2-yl)methyl]thio}-6-methyl-4(3H)-pyrimidinone involves a multi-step process that requires specialized equipment and expertise. The most common method for synthesizing this compound involves the reaction of 5-benzoyl-2-mercaptobenzimidazole with 6-methyl-4(3H)-pyrimidinone in the presence of a suitable catalyst.

Scientific Research Applications

2-{[(5-benzoyl-1H-benzimidazol-2-yl)methyl]thio}-6-methyl-4(3H)-pyrimidinone has been extensively studied for its potential applications in scientific research. This compound has been used as a probe for studying the binding interactions of various proteins and enzymes. It has also been used in the development of new drugs and therapies for various diseases.